2,2-Diphenylvinylboronic acid

• CAS No.: 474688-72-7
• Molecular Formula: C14H13BO2
• Molecular Weight: 224.06 g/mol
• IUPAC Name: 2,2-diphenylethenylboronic acid
• InChI: InChI=1S/C14H13BO2/c16-15(17)11-14(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-11,16-17H
• InChI Key: VAKKDBBXNSOJMK-UHFFFAOYSA-N
• Canonical SMILES: B(C=C(C1=CC=CC=C1)C2=CC=CC=C2)(O)O

Description

2,2-Diphenylvinylboronic acid is a useful research compound. Its molecular formula is C14H13BO2 and its molecular weight is 224.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

n-Butyllithium in hexane (2.5 M, 20 mL) was added slowly under nitrogen to a stirred solution of 2,2-diphenylvinyl bromide (6.50 g, 25.1 mmol) in THF (40 mL) at −78° C. and then the mixture was stirred further for 1 h. n-Butyl borate (15 mL, 55.5 mmol) was added at −78° C. before the mixture was warmed slowly to room temperature and stirred overnight. Water (50 mL) was added, followed by conc. HCl (100 mL) to acidify the mixture, which was then stirred for 3 h. The reaction mixture was extracted with EtOAc and the combined organic phases were dried over MgSO4. Concentration under reduced pressure gave 2,2-diphenylvinyl boronic acid, which, without further purification, was reacted with pinacol (4.25 g, 36.0 mmol) in toluene under reflux for 2 h to effect condensation by the azeotropic removal of the water formed. The mixture was concentrated under reduced pressure and the residue was purified by column chromatography (hexanes/CH2Cl2=1/1) to afford C (4.10 g, 53%) as transparent liquid.